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Cat. No.: B154017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromooctadecane is a long-chain alkyl halide that serves as a versatile reagent for the

surface modification of nanoparticles. Its 18-carbon alkyl chain (octadecyl group) imparts a

significant hydrophobic character to nanoparticle surfaces, making it an ideal choice for

applications requiring dispersion in nonpolar solvents or polymer matrices. The terminal

bromine atom provides a reactive site for nucleophilic substitution, allowing for covalent

attachment to various nanoparticle surfaces. This modification is crucial for controlling the

surface properties of nanoparticles, such as wettability, dispersibility, and stability, which are

critical parameters in drug delivery, diagnostics, and material science.

The primary application of 1-bromooctadecane in this context is to render hydrophilic

nanoparticles hydrophobic. This is particularly useful for incorporating inorganic nanoparticles

into organic media, such as in the formulation of polymer nanocomposites, or for creating

stable dispersions in oils and other non-aqueous solvents. The long alkyl chain provides a

steric barrier that prevents nanoparticle aggregation.

Key Applications:
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Enhanced Dispersibility in Nonpolar Media: Modified nanoparticles exhibit significantly

improved dispersion in organic solvents and polymer matrices, which is essential for the

fabrication of advanced composite materials.

Creation of Hydrophobic Surfaces: The dense layer of octadecyl chains on the nanoparticle

surface dramatically increases its hydrophobicity.

Control of Particle Growth: During nanoparticle synthesis, 1-bromooctadecane can act as a

capping agent to control particle size and prevent agglomeration.

Intermediate for Further Functionalization: The terminal bromide can be substituted by other

functional groups to introduce further chemical reactivity on the nanoparticle surface.

Data Presentation
The surface modification of nanoparticles with long-chain alkyl groups like the octadecyl group

from 1-bromooctadecane leads to significant changes in their physicochemical properties.

The following tables summarize typical quantitative data observed after such modifications,

drawing parallels from studies on similar long-chain alkyl silane modifications on silica

nanoparticles.

Table 1: Effect of Alkyl Chain Length on Water Contact Angle of Modified Silica Nanoparticles

Modifying Agent (Alkyl
Chain Length)

Water Contact Angle (°) Surface Character

Unmodified Nanoparticles 0° Hydrophilic

Triethoxymethylsilane (C1) 0° Hydrophilic

Trimethoxy(octyl)silane (C8) 150.6° ± 6.6°[1][2] Highly Hydrophobic

Octadecyltriethoxysilane (C18) 102.1°[3] Hydrophobic

This data illustrates the principle that longer alkyl chains lead to a significant increase in

hydrophobicity. A similar trend is expected for nanoparticles modified with 1-
bromooctadecane.
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Table 2: Dispersibility of Modified Nanoparticles in Various Solvents

Nanoparticle Surface
Polar Solvents (e.g., Water,
Ethanol)

Nonpolar Solvents (e.g.,
Toluene, Hexane)

Unmodified (Hydrophilic) Good Poor (Aggregation)

Modified with 1-

Bromooctadecane
Poor (Aggregation) Good[4]

Experimental Protocols
The following are generalized protocols for the surface modification of nanoparticles using 1-
bromooctadecane. The specific conditions may need to be optimized depending on the

nanoparticle type and desired degree of surface coverage.

Protocol 1: Surface Modification of Metal Oxide
Nanoparticles (e.g., SiO₂, TiO₂, Fe₃O₄)
This protocol is based on a nucleophilic substitution reaction where the hydroxyl groups on the

surface of metal oxide nanoparticles are deprotonated to form alkoxides, which then react with

1-bromooctadecane.

Materials:

Metal oxide nanoparticles (e.g., silica nanoparticles)

1-Bromooctadecane

Anhydrous Toluene

Sodium Hydroxide (NaOH)

Ethanol

Deionized Water

Round-bottom flask
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Magnetic stirrer and stir bar

Reflux condenser

Centrifuge and centrifuge tubes

Ultrasonicator

Procedure:

Nanoparticle Activation:

Disperse the metal oxide nanoparticles in ethanol at a concentration of 10 mg/mL.

To activate the surface hydroxyl groups, add a solution of NaOH (e.g., 0.1 M in ethanol)

dropwise while stirring and sonicate for 30 minutes.

Centrifuge the nanoparticles to remove the supernatant and wash three times with ethanol

and once with anhydrous toluene to remove any residual water and excess base.

Redisperse the activated nanoparticles in anhydrous toluene at a concentration of 10

mg/mL.

Surface Functionalization Reaction:

Transfer the nanoparticle suspension in anhydrous toluene to a round-bottom flask

equipped with a magnetic stir bar and a reflux condenser.

Place the setup under an inert atmosphere (e.g., nitrogen or argon).

Add 1-bromooctadecane to the suspension. A molar excess of 1-bromooctadecane
relative to the estimated surface hydroxyl groups is recommended (e.g., 10-fold excess).

Heat the reaction mixture to reflux (approximately 110°C for toluene) and stir vigorously for

12-24 hours.

Purification of Modified Nanoparticles:
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After the reaction, cool the suspension to room temperature.

Centrifuge the suspension to pellet the modified nanoparticles.

Discard the supernatant containing unreacted 1-bromooctadecane and byproducts.

Wash the nanoparticles by repeated cycles of redispersion in fresh anhydrous toluene

followed by centrifugation (at least 3 times).

For the final wash, use a more volatile solvent like hexane to facilitate drying.

Dry the purified nanoparticles under vacuum overnight.

Characterization:

Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the octadecyl

chains on the nanoparticle surface (characteristic C-H stretching peaks around 2850-2960

cm⁻¹).

Thermogravimetric Analysis (TGA): To quantify the amount of grafted 1-bromooctadecane
by measuring the weight loss upon heating.

Contact Angle Measurement: To determine the hydrophobicity of the modified nanoparticle

surface. A significant increase in the water contact angle is expected.

Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and assess the

dispersion stability of the modified nanoparticles in nonpolar solvents.

Visualizations

Experimental Workflow for Nanoparticle Surface Modification

Nanoparticle Preparation & Activation Surface Functionalization Purification

Start: Metal Oxide Nanoparticles Disperse in Ethanol Activate with NaOH Wash with Ethanol & Toluene Redisperse in Anhydrous Toluene Add 1-Bromooctadecane Reflux under Inert Atmosphere (12-24h) Cool to Room Temperature Centrifuge to Pellet Nanoparticles Wash with Toluene/Hexane (3x) Dry under Vacuum End: Hydrophobic Nanoparticles
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Click to download full resolution via product page

Caption: Workflow for surface modification of metal oxide nanoparticles.

Logical Relationship of Surface Modification
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Caption: Logical relationship of the surface modification process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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